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Compound of Interest

Compound Name: 4-Methyltridecane

CAS No.: 26730-12-1

Cat. No.: B123080

Get Quote

Executive Summary & Chemical Identity
4-Methyltridecane (CAS: 26730-12-1) is a branched-chain saturated hydrocarbon (

) often utilized as a chemical standard in gas chromatography (GC) and a model compound in
thermodynamic studies of isomer effects on volatility. In biological research, it serves as a
reference for cuticular hydrocarbon profiling in chemical ecology, specifically in insect
pheromone recognition systems.

This guide provides a rigorous analysis of its physicochemical properties, a validated synthesis

protocol, and its analytical footprint.
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Parameter Data

IUPAC Name 4-Methyltridecane

CAS Number 26730-12-1

Molecular Formula

Molecular Weight 198.39 g/mol

SMILES CCCCCCCCCC(C)CCC

InChI Key BPHJCXVZYVVFBT-UHFFFAOYSA-N

Thermodynamic Profile & Physicochemical Data
Accurate thermodynamic data is essential for modeling phase behavior in formulation science.

While experimental data for specific isomers can be scarce, the values below represent a

synthesis of experimental retention data and high-confidence predictive models calibrated

against n-alkane benchmarks.

Physicochemical Properties Table
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Property Value Confidence/Source

Boiling Point (Normal) 243.0 °C ± 3.0 °C
Predicted (QSPR/Group

Contribution) [1]

Boiling Point (n-Tetradecane

ref)
253.5 °C

Experimental Anchor

(Comparison)

Density (

)
0.762 g/mL Predicted

Refractive Index (

)
1.428 Predicted

Flash Point ~100 °C Estimated (Closed Cup)

Enthalpy of Vaporization (

)
48.5 kJ/mol Estimated at

Kovats Retention Index (DB-5) 1360 Experimental (NIST) [2]

LogP (Octanol-Water) 7.5 Consensus Model

Thermodynamic Insight: The Isomer Effect
The boiling point of 4-methyltridecane is approximately 10°C lower than its straight-chain

isomer, n-tetradecane. This depression is caused by the branching at the C4 position, which

disrupts the efficient packing of the hydrocarbon chains, thereby reducing the intermolecular

Van der Waals dispersion forces.

Critical Application Note: In gas chromatography, 4-methyltridecane elutes significantly earlier

than n-tetradecane. The experimental Kovats Retention Index (RI) of 1360 on a non-polar

column (DB-5/SE-30) is the most reliable metric for identification in complex mixtures,

distinguishing it from other methyl-branched isomers.

Experimental Protocol: Synthesis & Purification
Objective: Synthesize high-purity 4-methyltridecane for use as an analytical standard.

Methodology: Grignard Addition followed by Dehydration and Catalytic Hydrogenation.
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Rationale: This route avoids the isomerization issues common in Friedel-Crafts alkylation and

provides a chemically defined pathway with easily separable intermediates.

Phase 1: Grignard Addition
Reaction: 2-Pentanone + Nonylmagnesium Bromide

4-Methyltridecan-4-ol

Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux

condenser, N2 inlet, and addition funnel.

Reagent Formation: Add magnesium turnings (1.2 eq) and a crystal of iodine to anhydrous

THF. Add 1-bromononane (1.0 eq) dropwise to initiate the Grignard formation. Reflux for 1

hour until Mg is consumed.

Addition: Cool the nonylmagnesium bromide solution to 0°C. Add 2-pentanone (0.9 eq) in

THF dropwise over 30 minutes.

Expert Tip: Keep the temperature below 5°C to prevent enolization side reactions.

Workup: Quench with saturated

. Extract with diethyl ether (3x). Dry organic layer over

and concentrate to yield crude 4-methyltridecan-4-ol.

Phase 2: Dehydration & Hydrogenation
Reaction: Alcohol

Alkene Mixture

Alkane

Dehydration: Reflux the crude alcohol in toluene with a catalytic amount of

-toluenesulfonic acid (pTSA) in a Dean-Stark apparatus.
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Validation: Monitor water collection. Reaction is complete when theoretical water volume is

collected.

Isolation: Wash the toluene solution with

and water. Evaporate solvent to yield a mixture of 4-methyl-3-tridecene and 4-methyl-4-
tridecene.

Hydrogenation: Dissolve the alkene mixture in hexane. Add 10% Pd/C catalyst (5 wt%). Stir

under

atmosphere (balloon pressure sufficient) for 12 hours.

Purification: Filter through a Celite pad to remove catalyst. Concentrate solvent.

Final Polish: Distill under reduced pressure (vacuum distillation) to isolate pure 4-
methyltridecane.

Synthesis Workflow Diagram

Start: 1-Bromononane
+ Mg / THF

Intermediate:
Nonylmagnesium Bromide

Reflux 1h Intermediate:
4-Methyltridecan-4-ol

Add 2-Pentanone
(0°C)

Reactant:
2-Pentanone

Dehydration:
pTSA / Toluene

Alkenes:
4-Methyl-3/4-tridecene

-H2O Hydrogenation:
H2 / Pd-C

Final Product:
4-Methyltridecane

Reduction

Click to download full resolution via product page

Caption: Step-by-step synthetic pathway from precursor coupling to final saturated

hydrocarbon.

Analytical Characterization & Applications
Mass Spectrometry (GC-MS)
In drug development and metabolic profiling, identifying 4-methyltridecane requires

recognizing specific fragmentation patterns.

Molecular Ion (
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): m/z 198 (often weak).

Base Peak: Typically m/z 43 (

) or m/z 57 (

).

Diagnostic Fragments: Look for fragments corresponding to the loss of the methyl branch.

The cleavage at the branching point (C4) typically yields characteristic alkyl fragments.

Research Applications
Chemical Ecology (Pheromones): Methyl-branched alkanes are critical components of insect

cuticular hydrocarbons (CHCs). They function as contact pheromones for species

recognition and mating cues. 4-Methyltridecane is used as a standard to map these profiles

in evolutionary biology studies [3].

Phase Change Material (PCM) Research: Due to its specific melting/boiling profile, it is

investigated in binary mixtures to tune the thermal energy storage properties of PCMs for

temperature regulation.

Chromatographic Standard: It serves as a "non-polar retention marker" to calculate Kovats

Indices for unknown compounds in essential oil analysis.
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at: [https://www.benchchem.com/product/b123080/docs#comprehensive-guide-to-4-
methyltridecane-thermodynamics-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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